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Compound of Interest

Compound Name: Toldimfos sodium

Cat. No.: B046440 Get Quote

In-Depth Technical Guide: Toldimfos Sodium
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and analytical methodologies for toldimfos sodium. It is intended

for researchers, scientists, and drug development professionals.

Chemical Structure and Identity
Toldimfos sodium is the sodium salt of (4-dimethylamino-2-methylphenyl)phosphinic acid. It is

an organophosphorus compound used in veterinary medicine, primarily as a metabolic

stimulant and a source of phosphorus.
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Caption: Chemical structure of toldimfos sodium.
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Physicochemical Properties
A summary of the key physicochemical properties of toldimfos sodium is presented in the

table below.

Property Value Reference(s)

IUPAC Name
Sodium (4-(dimethylamino)-2-

methylphenyl)phosphinate
[1]

Synonyms

Toldimphos sodium, Sodium

[4-(dimethylamino)-2-

methylphenyl]phosphinate,

Tonophosphan

[2]

CAS Number 575-75-7 [3]

Molecular Formula C₉H₁₃NNaO₂P [3][4]

Molecular Weight 221.17 g/mol [1][3]

Appearance
White to off-white

solid/crystalline powder
[5][6]

Melting Point >241 °C (with decomposition) [5][6]

Solubility
Soluble in water, slightly

soluble in methanol
[5][6]

Stability

Hygroscopic. Stable at ambient

temperature for short-term

storage. Recommended long-

term storage at -20°C in a dry,

dark place.

[1][6]

UV Maximum Absorption 270 nm (in HPLC grade water) [7]

Experimental Protocols
Detailed methodologies for key analytical experiments are provided below.
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UV-Visible Spectrophotometry for Quantification
This protocol describes a method for the quantification of toldimfos sodium in a solution.[7]

Objective: To determine the concentration of toldimfos sodium using UV-visible

spectrophotometry.

Instrumentation:

Shimadzu UV-2600 Spectrophotometer (or equivalent)

Sartorius CP-225D Analytical Balance (or equivalent)

Volumetric flasks (50 mL, 100 mL)

Pipettes

Reagents:

Toldimfos sodium reference standard

HPLC grade water (diluent)

Standard Solution Preparation (10 ppm):

Accurately weigh approximately 50 mg of the toldimfos sodium reference standard.

Transfer the weighed standard into a 50 mL volumetric flask.

Dissolve and dilute to volume with HPLC grade water. Mix thoroughly.

Pipette 1.0 mL of the above stock solution into a 100 mL volumetric flask.

Dilute to volume with HPLC grade water and mix well to obtain a 10 ppm standard solution.

Procedure:

Set the spectrophotometer to scan in spectrum mode from 200-400 nm.
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Use HPLC grade water as the blank.

Record the absorbance of the 10 ppm standard solution. The maximum absorbance should

be at approximately 270 nm.

Prepare sample solutions by accurately diluting them with HPLC grade water to an expected

concentration within the linear range of the assay.

Measure the absorbance of the sample solutions at 270 nm.

Calculate the concentration of toldimfos sodium in the samples by comparing their

absorbance to that of the standard solution.

Method Validation Parameters:

Linearity: The method should be linear in a defined concentration range.

Precision: The relative standard deviation (%RSD) of replicate measurements should be

within acceptable limits (e.g., < 2%).

Accuracy: Recovery studies should demonstrate the accuracy of the method.

LC-MS/MS for Detection in Bovine Milk
This protocol outlines a sensitive and specific method for the detection and quantification of

toldimfos sodium residues in bovine milk using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[8][9][10]

Objective: To extract and quantify toldimfos sodium from bovine milk samples.

Instrumentation:

Liquid Chromatograph (e.g., UPLC system)

Tandem Mass Spectrometer (e.g., Triple Quadrupole)

Analytical column: Phenomenex Luna C18 (2.1 x 100 mm, 3.5 µm) or equivalent

Centrifuge
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Vortex mixer

Reagents and Materials:

Toldimfos sodium reference standard

Acetonitrile (ACN), HPLC grade

Ammonium formate

Ultrapure water

n-Hexane

Sample Preparation:

Pipette 1 mL of milk sample into a centrifuge tube.

Add 4 mL of 10 mM ammonium formate in acetonitrile.

Vortex for 1 minute to precipitate proteins.

Add 2 mL of n-hexane for defatting.

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the lower acetonitrile layer to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of the mobile phase.

LC-MS/MS Conditions:

Mobile Phase A: 10 mM ammonium formate in ultrapure water

Mobile Phase B: Acetonitrile
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Gradient Elution: A suitable gradient program to separate the analyte from matrix

components.

Flow Rate: As per column specifications.

Injection Volume: 10 µL

Ionization Mode: Electrospray Ionization (ESI) Positive

MS/MS Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion

transitions for toldimfos.

Method Validation Parameters:

Linearity: Established over a concentration range of 0.005-0.03 mg/kg.

Limit of Quantification (LOQ): 0.005 mg/kg.

Recovery: 75.58–89.74%.

Precision (RSD): ≤ 8.87%.
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Sample Preparation (Bovine Milk)

LC-MS/MS Analysis

1. Milk Sample (1 mL)

2. Add 10 mM Ammonium Formate in ACN (4 mL)

3. Vortex (1 min)

4. Add n-Hexane (2 mL)

5. Vortex (30 s)

6. Centrifuge (4000 rpm, 10 min)

7. Collect Acetonitrile Layer

8. Evaporate to Dryness

9. Reconstitute in Mobile Phase

10. Inject Sample (10 µL)

11. Chromatographic Separation
(C18 Column)

12. ESI+ Ionization

13. MS/MS Detection (MRM)

14. Quantification

Click to download full resolution via product page

Caption: Experimental workflow for LC-MS/MS analysis of toldimfos sodium in bovine milk.
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Mechanism of Action and Metabolic Role
The precise mechanism of action of toldimfos sodium has not been fully elucidated. However,

it is understood to act as a source of phosphorus and as a general metabolic stimulant.[11] It is

believed that its therapeutic effects are not solely due to phosphorus supplementation but also

involve a broader stimulation of metabolic processes.[11]

Toldimfos sodium provides organically bound phosphorus, which is readily available to the

body. Phosphorus is a critical element in numerous physiological processes, including:

Energy Metabolism: As a key component of adenosine triphosphate (ATP), phosphorus is

central to cellular energy transfer.

Bone Formation: It is a major constituent of hydroxyapatite, the mineral matrix of bone.

Cellular Structure: Phospholipids are essential components of cell membranes.

Nucleic Acid Synthesis: It forms the backbone of DNA and RNA.

The administration of toldimfos sodium is intended to support these processes, particularly in

times of high metabolic demand or deficiency.
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Caption: Proposed mechanism of action for toldimfos sodium.

Pharmacokinetics
Following intramuscular administration in cattle, toldimfos sodium is rapidly absorbed, with

peak plasma concentrations observed within 10 to 20 minutes.[7][11] It is distributed

throughout the body and is primarily eliminated unchanged through the urine.[12] The

pharmacokinetic profile in cattle has been described by a one-compartment model.[7][11] The

serum half-life in calves and dairy cows is approximately 1.07 and 1.15 hours, respectively.[7]

Repeated dosing does not appear to lead to bioaccumulation.[12]

Conclusion
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Toldimfos sodium is a well-characterized organophosphorus compound with established

physicochemical properties and analytical methods for its detection and quantification. While its

precise mechanism of action requires further investigation, its role as a readily available source

of phosphorus and a general metabolic stimulant is recognized in veterinary medicine. The

experimental protocols and data presented in this guide provide a valuable resource for

researchers and professionals in the field of drug development and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. scbt.com [scbt.com]

4. oceanicpharmachem.com [oceanicpharmachem.com]

5. 575-75-7 CAS MSDS (Toldimfos sodium) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

6. Toldimfos sodium | 575-75-7 [chemicalbook.com]

7. globalresearchonline.net [globalresearchonline.net]

8. Analysis of toldimfos in porcine muscle and bovine milk using liquid chromatography-triple
quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. researchgate.net [researchgate.net]

11. ema.europa.eu [ema.europa.eu]

12. vmd.defra.gov.uk [vmd.defra.gov.uk]

To cite this document: BenchChem. [toldimfos sodium chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046440#toldimfos-sodium-chemical-structure-and-
properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b046440?utm_src=pdf-body
https://www.benchchem.com/product/b046440?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/51596
https://www.alfa-chemistry.com/toldimfos-sodium-cas-575-75-7-item-1443.htm
https://www.scbt.com/p/toldimfos-sodium-575-75-7
https://www.oceanicpharmachem.com/product-detail/23/6
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3756364.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3756364.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3756364.htm
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://pubmed.ncbi.nlm.nih.gov/28449378/
https://pubmed.ncbi.nlm.nih.gov/28449378/
https://www.researchgate.net/publication/316534758_Analysis_of_toldimfos_in_porcine_muscle_and_bovine_milk_using_liquid_chromatography-triple_quadrupole_mass_spectrometry_Toldimfos_residues_in_porcine_muscle_and_bovine_milk
https://www.researchgate.net/publication/340116185_Analysis_of_toldimfos_in_porcine_muscle_and_bovine_milk_using_liquid_chromatography-triple_quadrupole_mass_spectrometry
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://www.benchchem.com/product/b046440#toldimfos-sodium-chemical-structure-and-properties
https://www.benchchem.com/product/b046440#toldimfos-sodium-chemical-structure-and-properties
https://www.benchchem.com/product/b046440#toldimfos-sodium-chemical-structure-and-properties
https://www.benchchem.com/product/b046440#toldimfos-sodium-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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